8-isobutyl-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7-dimethyl-2-[(2-methylphenyl)methyl]-6-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O2/c1-13(2)10-24-15(4)11-25-17-18(22-20(24)25)23(5)21(28)26(19(17)27)12-16-9-7-6-8-14(16)3/h6-9,11,13H,10,12H2,1-5H3
• InChI Key: PHCACEXBXJFVIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3C=C(N4CC(C)C)C)N(C2=O)C
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

8-isobutyl-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.464. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Pharmacological Potential

Studies have explored the structure-activity relationships and molecular docking studies of arylpiperazinylalkyl purine diones and triones, revealing their affinity for serotoninergic (5-HT1A, 5-HT6, 5-HT7) and dopaminergic (D2) receptors. Some compounds exhibited potential as anxiolytic and antidepressant agents, highlighting the importance of substituents at specific positions for receptor affinity and selectivity (Zagórska et al., 2015). Additionally, imidazo[2,1-f]purine-2,4-dione derivatives have been synthesized and evaluated for their serotonin receptor affinity, showcasing potential anxiolytic and antidepressant activities in preclinical studies, which could be indicative of their therapeutic applications (Zagórska et al., 2009).

Molecular Synthesis and Chemical Properties

The synthesis and properties of mesoionic purinone analogs have been documented, providing insights into their chemical behavior and potential as a scaffold for further pharmaceutical development. These compounds exhibit interesting tautomeric forms and undergo hydrolytic ring-opening reactions, underscoring their chemical versatility (Coburn & Taylor, 1982).

Antiviral and Antitumor Activities

A new class of purine analogues, including imidazo[2,1-f]purine-2,4-dione derivatives, has shown moderate activity against various viruses in tissue culture, suggesting their potential in antiviral research. These findings indicate the broad applicability of these compounds beyond neurological targets to include antiviral properties (Kim et al., 1978). Moreover, certain imidazonaphthalimides based on the benz[de]imidazo[4,5-g]isoquinoline-4,6-dione system have been synthesized and shown to possess growth inhibitory properties in human cell lines, along with DNA intercalating behavior, pointing to their potential in antitumor research (Braña et al., 2002).